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Compound of Interest

Compound Name: Synovex-H

Cat. No.: B1210737

This guide provides a comparative analysis of Synovex-H, a growth-promoting implant, in
steers and heifers for researchers, scientists, and drug development professionals. The content
is based on available experimental data and aims to offer an objective comparison of the
product's performance.

Synovex-H Composition: Each implant contains 200 mg of testosterone propionate and 20 mg
of estradiol benzoate.[1][2][3] It is specifically indicated for increased rate of weight gain and
improved feed efficiency in growing beef heifers fed in confinement for slaughter.[1][3] The use
of Synovex-H in steers is considered extra-label use.[4]

Performance Data

Direct comparative studies on the performance of Synovex-H in steers versus heifers are
limited due to its specific labeling for heifers. However, data from studies using similar
hormonal implants, such as Synovex ONE Grower (containing trenbolone acetate and estradiol
benzoate), can provide insights into the differential effects between sexes.

Table 1: Comparative Growth Performance with a Similar Implant (Synovex ONE Grower)
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Performance Metric Steers Heifers Study Duration
Initial Body Weight

320.2+95 311.5+9.5 200 days
(kg)
Final Body Weight

615.9 574.4 200 days
(kg)
Overall Average Daily
Gain (ADG) Increase 13.1 8.9 200 days
with Implant (%)
Implant Retention

95.7 96.3 35-41 days

Rate (%)

Data from a study on Synovex ONE Grower, a different formulation but with related active

ingredients.

Table 2: Performance of Synovex-H in Heifers

. Control (No Synovex-H

Performance Metric P-value

Implant) Implanted
Final Live Weight - Increased <.005
Carcass Weight - Increased <.005
Average Daily Gain

- Increased <.0001
(ADG)
Feed Efficiency - Increased <.005
Carcass Quality and _

) - No Alteration > .05

Yield Grade
Protein Deposition - Increased <.0001
Fat Deposition - Reduced <.0001

Data from a study on the effects of Synovex-H in heifers.[5]
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Experimental Protocols

The following is a representative experimental protocol for a comparative study of a growth-
promoting implant in steers and heifers, synthesized from various research methodologies.

Objective: To compare the effects of a hormonal implant on the growth performance, feed
efficiency, and carcass characteristics of steers and heifers.

Animals: A cohort of steers and heifers of similar breed, age, and initial body weight are
selected. Animals are individually identified with ear tags.

Experimental Design:

o Acclimation: Animals are acclimated to the research facility and a standard basal diet for a
period of at least two weeks.

o Randomization: Animals are weighed and then randomly assigned to one of two treatment
groups within each sex:

o Control (no implant)
o Implant (administered with the hormonal implant)

e Housing: Animals are housed in individual or small-group pens to monitor individual feed
intake.

» Diet: A high-energy diet, typical for feedlot cattle, is provided ad libitum. Feed bunks are
managed to ensure fresh feed is always available. Water is available at all times.

e Implantation: On day O of the study, the implant group receives the hormonal implant
subcutaneously in the middle third of the ear, following the manufacturer's instructions.[2]
The implant site is cleaned with a germicidal solution prior to implantation.[2]

o Data Collection:

o Body Weight: Individual body weights are recorded at regular intervals (e.g., every 28
days) throughout the study and at the end of the trial.
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o Feed Intake: Daily feed intake for each pen or individual is recorded.

o Health: Animals are observed daily for any signs of adverse health effects.

o Carcass Evaluation: At the conclusion of the feeding trial, all animals are slaughtered at a
commercial abattoir. Carcass data collected includes:

[e]

Hot carcass weight

o

Ribeye area

Backfat thickness

[¢]

[¢]

Marbling score

[e]

Quality and yield grades

» Statistical Analysis: Data on growth performance, feed efficiency, and carcass characteristics
are analyzed using appropriate statistical methods (e.g., ANOVA) to determine the effects of
the implant, sex, and their interaction.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for a comparative implant study.
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Caption: Hormonal signaling pathway of Synovex-H components.

Steroidal implants like Synovex-H, containing testosterone propionate and estradiol benzoate,
are understood to enhance growth primarily by influencing the somatotropic axis.[6] These
hormones stimulate the hypothalamus and pituitary gland, leading to an increased secretion of
growth hormone (GH).[7] Growth hormone, in turn, promotes the local production of Insulin-like
Growth Factor-I (IGF-I) in tissues such as skeletal muscle.[8] IGF-I is a potent stimulator of
protein synthesis and an inhibitor of protein degradation, resulting in increased muscle mass.[9]
Additionally, elevated GH levels can lead to a reduction in fat deposition in adipose tissue.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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